![molecular formula C13H16ClNO2 B1467314 2-(2-Chlorophenyl)-1-(3-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one CAS No. 1281811-07-1](/img/structure/B1467314.png)
2-(2-Chlorophenyl)-1-(3-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one
Overview
Description
2-(2-Chlorophenyl)-1-(3-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one, commonly referred to as Compound A, is an organic compound that has been studied for its potential therapeutic applications. It is a member of the class of compounds known as pyrrolidines, which are derivatives of pyrrolidine, an organic compound with a cyclic structure. Compound A has been found to possess a wide range of biological activities, including anti-inflammatory, anti-bacterial, anti-fungal, and anti-cancer activities. The purpose of
Scientific Research Applications
Environmental Impact and Toxicology
Endocrine Disruptors and Environmental Persistence 1,1,1-Trichloro-2,2-bis (p-chlorophenyl)-ethane (DDT) and its metabolite DDE act as endocrine disruptors, affecting reproductive and immune systems through estrogen-disrupting action. Their persistence and bioaccumulation through the food chain highlight the importance of studying similar chlorophenyl compounds for environmental and health impacts (Burgos-Aceves et al., 2021).
Chemical Properties and Synthesis
Pyrrolidine in Drug Discovery The pyrrolidine ring, as part of "2-(2-Chlorophenyl)-1-(3-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one," is widely used in medicinal chemistry. Its sp3-hybridization, contribution to stereochemistry, and non-planarity offer unique advantages in pharmacophore exploration and drug design, highlighting the potential of pyrrolidine-containing compounds in therapeutic applications (Li Petri et al., 2021).
Environmental Chemistry
Chlorophenols in the Environment Studies on chlorophenols, like 2-chlorophenol, showcase moderate to high persistence depending on environmental conditions, with moderate toxic effects to aquatic life. This underscores the need for research on chlorophenyl compounds to assess their environmental fate and toxicity (Krijgsheld & Gen, 1986).
properties
IUPAC Name |
2-(2-chlorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO2/c14-12-4-2-1-3-11(12)7-13(17)15-6-5-10(8-15)9-16/h1-4,10,16H,5-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOPXBYONSVKWOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1CO)C(=O)CC2=CC=CC=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Chlorophenyl)-1-(3-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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